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Compound of Interest

Compound Name: HIV-1 inhibitor-18

Cat. No.: B12400953

Technical Guide: HIV-1 Inhibitor-18

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of HIV-1 Inhibitor-18, a novel antiretroviral
compound. The document details its chemical properties, mechanism of action, biological
activity, and the experimental protocols utilized for its characterization.

Compound Identification and Properties

HIV-1 Inhibitor-18, also referred to as compound II-13c, is a phenylalanine derivative identified
as a potent inhibitor of the Human Immunodeficiency Virus Type 1 (HIV-1).[1]

Property Value Reference
CAS Number 2764787-56-4 [1]
Molecular Formula C27H31N306S [1]
Mechanism of Action HIV-1 Capsid (CA) Inhibitor [1]

Mechanism of Action

HIV-1 Inhibitor-18 targets the viral capsid protein (CA), a crucial component in multiple stages
of the HIV-1 life cycle. The HIV-1 capsid is a conical structure composed of CA protein
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monomers that assemble into hexamers and pentamers. This structure protects the viral
genome and facilitates its transport to the nucleus of the host cell. The proper assembly and
disassembly (uncoating) of the capsid are critical for successful infection.[2][3]

HIV-1 Inhibitor-18, similar to the well-characterized capsid inhibitor PF-74, binds to a pocket at
the interface of the N-terminal domain (NTD) and C-terminal domain (CTD) of adjacent CA
protomers within the hexameric lattice.[1][4][5] This binding event disrupts the normal dynamics
of capsid assembly and disassembly. By interfering with these processes, the inhibitor can
block viral replication at both early and late stages of the viral life cycle.[3][4]

Below is a diagram illustrating the HIV-1 life cycle and the key stages targeted by capsid
inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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